N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C14H19NO3/c1-10-3-4-13(17-2)12(9-10)15-14(16)11-5-7-18-8-6-11/h3-4,9,11H,5-8H2,1-2H3,(H,15,16)
• InChI Key: CHKJRNBUGYJXGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2CCOCC2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s and has since gained attention for its potential applications in scientific research.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide exerts its effects through activation of PPARδ, a nuclear receptor that plays a key role in regulating lipid metabolism and glucose homeostasis. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation and glucose uptake, as well as decreased expression of genes involved in lipogenesis and gluconeogenesis.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase fatty acid oxidation, improve insulin sensitivity, and reduce inflammation. It has also been shown to improve cardiovascular function, including reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide has several advantages for use in laboratory experiments. It is highly selective for PPARδ, making it a useful tool for studying the effects of PPARδ activation on various physiological processes. It is also relatively stable and has a long half-life, making it useful for long-term studies. However, it is important to note that N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide has not been approved for human use and has not been extensively studied for its potential toxicity.

Future Directions

There are several potential future directions for research on N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide. One area of interest is its potential use in the treatment of various diseases, including obesity, diabetes, and cardiovascular disease. Another area of interest is its potential use in athletic performance enhancement, although this is a controversial topic and requires further investigation. Additionally, further studies are needed to fully understand the potential toxicity of N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide and its long-term effects on human health.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide involves several steps, including the reaction of 2-methoxy-5-methylphenol with chloroacetyl chloride, followed by the reaction with sodium methoxide and 4-bromo-2-hydroxybenzonitrile. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)oxane-4-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on various physiological processes, including lipid metabolism, glucose homeostasis, and inflammation. It has also been investigated for its potential use in the treatment of various diseases, including obesity, diabetes, and cardiovascular disease.